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Compound of Interest

Compound Name: HMR 1556

Cat. No.: B1673320

Essential Safety and Handling Guide for HMR
1556

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
HMR 1556, a potent IKs channel blocker utilized in cardiovascular research. Adherence to
these guidelines is critical to ensure personal safety and maintain the integrity of your
experiments.

Compound Information
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Property

Value

Chemical Name

N-[(3R,4S)-3,4-Dihydro-3-hydroxy-2,2-dimethyl-
6-(4,4,4-trifluorobutoxy)-2H-1-benzopyran-4-yl]-

N-methylmetanesulfonamide

Molecular Formula C17H24F3NO5S
Molecular Weight 411.44 g/mol
CAS Number 223749-46-0
Appearance Solid powder

Primary Known Hazard

Potent pharmacological agent. The full

toxicological properties have not been

thoroughly investigated.

Personal Protective Equipment (PPE)

Due to the potent nature of HMR 1556 and the lack of comprehensive toxicological data, a

cautious approach to personal protection is mandatory. The following PPE must be worn at all

times when handling the compound.

PPE Category

Specification

Rationale

Hand Protection

Nitrile or other chemical-

resistant gloves.

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or goggles.

Protects eyes from splashes or

airborne particles.

Respiratory Protection

Use in a well-ventilated area. A
properly fitted NIOSH-
approved respirator is
recommended when handling
the powder outside of a

certified chemical fume hood.

Minimizes inhalation of the

powdered compound.

Body Protection

A lab coat must be worn.

Protects skin and clothing from

contamination.
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Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling and disposal of HMR 1556.

Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks. If
compromised, do not open and consult your institution's safety officer.

Storage of Solid: Store the solid compound in a tightly sealed container in a cool, dry place.
For long-term storage, refer to the supplier's recommendation, which is typically at room
temperature.

Storage of Solutions: Prepare stock solutions in a certified chemical fume hood. Store
solutions in clearly labeled, tightly sealed vials at -20°C for short-term storage (up to one
month) or -80°C for long-term storage (up to two years)[1]. Avoid repeated freeze-thaw
cycles.

Handling and Experimental Protocol

Work Area Preparation: Designate a specific area for handling HMR 1556. Ensure the work
surface is clean and uncluttered. All handling of the solid powder should be conducted in a
certified chemical fume hood to prevent inhalation.

Weighing: To avoid generating airborne dust, carefully weigh the solid compound in a
chemical fume hood. Use appropriate weighing paper or a container that can be securely
closed.

Solution Preparation:

o Select an appropriate solvent as specified by the experimental protocol (e.g., DMSO).
o In a chemical fume hood, slowly add the solvent to the accurately weighed HMR 1556.
o Ensure the compound is fully dissolved before use in experiments.

Spill Management:
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o In case of a small spill of the solid, gently cover with a damp paper towel to avoid raising
dust and then clean the area with an appropriate detergent and water.

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

o In case of a large spill, evacuate the area and contact your institution's emergency
response team.

Disposal Plan

All waste containing HMR 1556, including empty containers, contaminated PPE, and unused
solutions, must be treated as hazardous chemical waste.

o Waste Collection: Collect all HMR 1556 waste in a designated, labeled, and sealed
hazardous waste container.

o Disposal Route: Dispose of the hazardous waste through your institution's approved
chemical waste disposal program. Do not dispose of HMR 1556 down the drain or in regular
trash.

Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of HMR 1556.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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